Thorium-226

• CAS No.: 15571-75-2
• Molecular Formula: Th
• Molecular Weight: 226.0249 g/mol
• IUPAC Name: thorium-226
• InChI: InChI=1S/Th/i1-6
• InChI Key: ZSLUVFAKFWKJRC-VENIDDJXSA-N
• SMILES: [Th]
• Isomeric SMILES: [226Th]
• Synonyms: 226Th radioisotope; Th-226 radioisotope; Thorium-226

Description

Thorium-226 is a short-lived alpha-emitting radionuclide of significant interest for research and development in Targeted Alpha Therapy (TAT) for oncology . It decays with a half-life of 30.57 minutes via alpha emission (6.4525 MeV) to Radium-222 . A key research value of 226Th lies in its decay chain, which initiates a rapid cascade of four alpha particles, delivering a high cumulative radiation dose of 27.7 MeV to a highly localized area, making it a potent candidate for investigating the eradication of cancer cells, such as in epithelial tumors . For research purposes, 226Th is typically supplied from a 230U/226Th radionuclide generator system . Advanced generator systems can elute 226Th in a 0.1 M citric acid buffer (pH ~5), a form that is immediately amenable to direct chelation reactions with macrocyclic chelators like DOTA, facilitating rapid radiopharmaceutical synthesis for pre-clinical studies . It also emits a 111 keV gamma ray (3.29% abundance), which allows for simultaneous Single-Photon Emission Computed Tomography (SPECT) imaging, providing a valuable theragnostic (therapy + diagnostic) research platform . This product is intended for Research Use Only (RUO) and is not for diagnostic or therapeutic use in humans. All handling must be performed by trained personnel in appropriately licensed facilities.

Foundational Significance Within Actinide Isotope Research

Thorium-226 occupies a specific niche within the complex landscape of actinide isotopes. As an isotope of thorium (atomic number 90), it is part of the actinide series, a group of elements known for their radioactivity and diverse nuclear properties. The study of these isotopes is crucial for understanding nuclear structure, decay mechanisms, and their potential applications.

A primary area where this compound demonstrates significant foundational importance is in the development of radionuclide generators. Specifically, this compound is produced from its parent isotope, Uranium-230 (²³⁰U), through a process that often involves sophisticated radionuclide generator systems nih.govosti.govenergy.govappliedradiology.com. These generators allow for the repeated separation of this compound from its longer-lived parent, providing a consistent source for research and application. The ability to generate this compound in a pure and accessible form underscores its utility in advancing nuclear medicine, particularly in the field of targeted alpha therapy nih.govosti.govenergy.govappliedradiology.com. The unique decay chain and energy deposition characteristics of this compound and its daughter products make it a subject of intense study for these therapeutic purposes energy.govappliedradiology.com. Furthermore, this compound's place in the nuclear chart, as a decay product of Uranium-230, contributes to the broader understanding of actinide decay chains and nuclear reaction pathways chemlin.org.

Overview of Thorium 226 As a Short Lived Alpha Emitting Nuclide

Experimental Determination of this compound Half-Life

The half-life of an isotope is a fundamental property that quantifies the time it takes for half of a sample of that isotope to decay. Experimental determination of the half-life of this compound has yielded values that are relatively short, indicating its rapid decay. One study reported the half-life of ²²⁶Th to be 30.70 ± 0.03 minutes nih.gov. Another source indicates a half-life of approximately 30.9 minutes ebsco.com. These measurements are typically performed by tracking the decrease in activity of a sample over time, often by counting alpha particle emissions nih.gov.

Elucidation of this compound Alpha Decay Scheme

This compound undergoes alpha decay, a process where the nucleus emits an alpha particle (a helium nucleus, consisting of two protons and two neutrons). This emission results in a transformation of the parent nuclide into a daughter nuclide with a lower atomic and mass number.

Alpha Particle Emission Energies and Branching Ratios

The alpha decay of this compound does not exclusively lead to the ground state of its daughter nuclide. Instead, it populates various excited states, which subsequently de-excite through gamma ray emission. Two principal alpha decay branches have been identified for ²²⁶Th: one with an energy of approximately 4601.7 keV and a branching ratio of 5.94%, and another with an energy of approximately 4784.4 keV and a branching ratio of 94.05% ezag.com. These values represent the kinetic energy of the emitted alpha particles and the probability of decay occurring via that specific energy release.

Characterization of Daughter Nuclides: Emphasis on Radium-222

The primary daughter nuclide resulting from the alpha decay of this compound is Radium-222 (²²²Ra) brainly.com. When ²²⁶Th (atomic number 90, mass number 226) emits an alpha particle (2 protons, 2 neutrons), the daughter nuclide has an atomic number reduced by 2 and a mass number reduced by 4. This yields Radium (atomic number 88) with a mass number of 222 brainly.com. Radium-222 itself is radioactive and continues the decay chain. The half-life of ²²²Ra has been measured to be 33.6 ± 0.4 seconds nih.gov.

Gamma-Ray Spectroscopy of this compound and its Decay Products

Gamma-ray spectroscopy is a technique used to identify and quantify gamma rays emitted during radioactive decay. These gamma rays often originate from the de-excitation of nuclear energy levels populated by the primary decay process (e.g., alpha or beta decay).

Identification of Excited States and Energy Level Transitions

The alpha decay of this compound populates excited states in the daughter nucleus, Radium-222. These excited states then transition to lower energy levels, emitting gamma rays. For example, gamma rays are observed in the decay of ²²⁶Th, with energies such as 186.10 keV, associated with transitions in its decay products ezag.com. Studies have investigated these gamma emissions to map out the energy level schemes of the daughter nuclides ub.edusdu.dk.

Precision Measurements of Gamma-Ray Intensities

Precision measurements of gamma-ray intensities are crucial for constructing accurate decay schemes and for quantitative analysis. The intensity of a gamma ray corresponds to the probability of its emission per decay event. For the decay of ²²⁶Th and its subsequent daughter products, various gamma rays have been measured with specific intensities. For instance, a gamma ray at 186.10 keV has a measured intensity of 3.51% ezag.com. Other gamma rays, such as those from ²¹⁴Pb and ²¹⁴Bi (which are part of the decay chain originating from ²²⁶Ra, a decay product of ²³⁸U, and thus related to the broader decay pathways involving thorium isotopes), are also well-characterized with precise intensity values ezag.com.

Compound List:

this compound (²²⁶Th)

Radium-222 (²²²Ra)

Theoretical Nuclear Models Applied to this compound Structure

The nuclear structure of this compound and neighboring isotopes has been investigated using various theoretical nuclear models, aiming to explain observed properties such as energy levels, transition probabilities, and nuclear shapes.

Interacting Boson Model (IBM) Investigations (IBM-1, IBM-2)

The Interacting Boson Model (IBM) is a successful algebraic model used to describe the collective behavior of even-even nuclei. Studies have applied both IBM-1 (which treats protons and neutrons collectively) and IBM-2 (which distinguishes between proton and neutron bosons) to Thorium isotopes, including ²²⁶Th.

Research indicates that ²²⁶Th, along with isotopes like ²²⁴Th, resides in a transitional region between the SU(3) and O(6) dynamical symmetries within the IBM framework mdpi.com. This suggests a deviation from the pure rotational (SU(3)) or vibrational (U(5)) limits, exhibiting characteristics of both. Some analyses further suggest that the nuclear structure of ²²⁶Th can be described by introducing symmetry breaking in the direction of U(5) from SU(3) epj-conferences.org.

The IBM-1 Hamiltonian and its parameters have been adjusted to fit experimental energy levels and transition probabilities for ²²⁶Th, yielding reasonable agreement mdpi.comresearchgate.netresearchgate.net. These parameters are crucial for predicting nuclear properties and understanding the underlying nuclear dynamics.

Table 1: Interacting Boson Model (IBM) Classification and Parameters for this compound

Property	Value/Description	Source
IBM Classification	Transitional region between SU(3) and O(6)	mdpi.com
Symmetry breaking towards U(5) from SU(3)	epj-conferences.org
IBM-1 Hamiltonian Parameters
NEPS	8	researchgate.net
P.P	0.0000	researchgate.net
L	0.0013	researchgate.net
Q	0.0082	researchgate.net
T	-0.0102	researchgate.net
T	0.0000	researchgate.net
Chi	0.0000	researchgate.net
SO6	-0.1700	researchgate.net

Note: The specific physical meaning of parameters like NEPS, P.P, L, Q, T, Chi, and SO6 is context-dependent within the specific IBM formulation used in the cited research.

Studies of Nuclear Deformation: Octupole and Quadrupole Contributions

Nuclear deformation, encompassing both quadrupole (shape elongation/compression) and octupole (pear-like shape) contributions, plays a significant role in the structure of heavy nuclei like Thorium isotopes.

This compound is noted for exhibiting octupole deformation characteristics niscpr.res.in. Studies suggest that ²²⁶Th is close to a critical point in octupole deformation while maintaining a stable quadrupole deformation researchgate.net. As neutron number increases across the Thorium isotopes, the quadrupole deformation generally increases, while non-axiality decreases niscpr.res.in. Concurrently, octupole collectivity tends to decrease from ²²⁶Th to ²³⁰Th niscpr.res.in.

The interplay between these deformation modes is investigated using models that incorporate both quadrupole and octupole degrees of freedom, aiming to explain the observed energy levels and transition rates researchgate.netarxiv.orgresearchgate.net.

Analysis of Critical Point Symmetries in Thorium Isotope Chains

Critical point symmetries, such as X(5), describe nuclei situated at phase transitions between different dynamical symmetries in nuclear models. While X(5) symmetry has been particularly associated with ²²⁴Th, the transitional nature of ²²⁶Th, lying between SU(3) and O(6) limits, places it within the broader context of shape phase transitions observed across the Thorium isotopic chain mdpi.comepj-conferences.org.

The analysis of energy ratios, such as E(4⁺)/E(2⁺), serves as an indicator for classifying nuclei within these transitional regions and identifying proximity to critical points mdpi.comresearchgate.net. For ²²⁶Th, its position in this transitional landscape highlights the evolving nuclear structure as neutron number changes.

Basic Properties of this compound

This compound is characterized by a relatively short half-life and a primary decay mode of alpha emission.

Table 2: Basic Properties of this compound

Property	Value	Source
Half-life (T½)	30.57(10) min	chemlin.orgperiodictable.com
Decay Mode	Alpha (α)	chemlin.orgperiodictable.com
Daughter Nuclide	²²²Ra	chemlin.org
Branching Ratio	100 %	chemlin.org
Decay Energy	6.4525(10) MeV	chemlin.org
Spin and Parity	0⁺	chemlin.org
Discovery Year	1948	chemlin.org
Mass Number (A)	226	chemlin.org
Atomic Number (Z)	90	chemlin.org
Neutron Number (N)	136	chemlin.org

Compound Names Mentioned:

this compound (²²⁶Th)

Radium-222 (²²²Ra)

Radium-224 (²²⁴Ra)

Radium-226 (²²⁶Ra)

Thorium-228 (²²⁸Th)

Thorium-230 (²³⁰Th)

Thorium-232 (²³²Th)

Protactinium-226 (²²⁶Pa)

Protactinium-230 (²³⁰Pa)

Protactinium-231 (²³¹Pa)

Protactinium-233 (²³³Pa)

Uranium-226 (²²⁶U)

Uranium-228 (²²⁸U)

Uranium-230 (²³⁰U)

Uranium-234 (²³⁴U)

Uranium-236 (²³⁶U)

Actinium-226 (²²⁶Ac)

Lead-208 (²⁰⁸Pb)

Mercury-208 (²⁰⁸Hg)

Lead-210 (²¹⁰Pb)

Polonium-210 (²¹⁰Po)

Radon-222 (²²²Rn)

Francium-226 (²²⁶Fr)

Bismuth-226 (²²⁶Bi)

Astatine-226 (²²⁶At)

Neptunium-226 (²²⁶Np)

Plutonium-226 (²²⁶Pu)

Americium-226 (²²⁶Am)

Curium-226 (²²⁶Cm)

Californium-226 (²²⁶Cf)

Fermium-226 (²²⁶Fm)

Nobelium-226 (²²⁶No)

Production and Advanced Radiochemical Separation Methodologies for Thorium 226

Radionuclide Generator Systems for Thorium-226 Elution

Radionuclide generators are designed to provide a continuous supply of a short-lived daughter radionuclide (²²⁶Th) from a longer-lived parent (²³⁰U) through selective chemical separation. This approach is crucial for applications requiring frequent and rapid delivery of the daughter nuclide.

Parent Nuclide Production Routes: Focus on Uranium-230 Genesis

The production of the parent nuclide, ²³⁰U (half-life of approximately 20.2–20.8 days), is the foundational step for a ²³⁰U/²²⁶Th generator. The primary routes involve nuclear reactions using accelerators:

Proton or Deuteron Irradiation of Thorium Isotopes:

The irradiation of Thorium-232 (²³²Th) with protons can lead to the formation of Protactinium-230 (²³⁰Pa) via the reaction ²³²Th(p,3n)²³⁰Pa. ²³⁰Pa subsequently decays, with an 8% branching ratio, to ²³⁰U mdpi.comresearchgate.netresearchgate.netosti.gov. The excitation function for the ²³²Th(p,3n)²³⁰Pa reaction peaks around 20 MeV, making it suitable for production on commercial cyclotrons mdpi.comresearchgate.net.

Alternatively, ²³²Th can be irradiated with deuterons, producing ²³⁰Pa through the ²³²Th(d,4n)²³⁰Pa reaction, which then decays to ²³⁰U mdpi.comresearchgate.net.

Proton or Deuteron Irradiation of Protactinium-231:

A more direct route to ²³⁰U is the irradiation of Protactinium-231 (²³¹Pa) with protons via the reaction ²³¹Pa(p,2n)²³⁰U researchgate.netresearchgate.netnih.gov. This pathway offers a direct production of the parent nuclide. However, ²³¹Pa itself is a long-lived radionuclide (half-life of 3.3 × 10⁴ years) and is a decay product of ²³⁵U, requiring isolation from aged uranium samples. Its inherent radioactivity and limited accessibility pose challenges for large-scale production mdpi.comresearchgate.netresearchgate.net. Deuteron irradiation of ²³¹Pa via ²³¹Pa(d,3n)²³⁰U is also a viable, though less commonly detailed, pathway mdpi.comresearchgate.netresearchgate.net.

The production of ²³⁰U from proton-irradiated thorium often results in chemically inseparable impurities of long-lived uranium isotopes, such as ²³²U and ²³³U researchgate.net. This characteristic makes ²³⁰U more suitable as a precursor in a radionuclide generator rather than for direct application.

Chromatographic Separation Techniques within Generator Design (e.g., Extraction Chromatography, DGA Columns)

The separation of ²²⁶Th from its parent ²³⁰U is typically achieved using extraction chromatography, employing specialized resins that exhibit high affinity for thorium ions under specific chemical conditions.

A common generator design involves a two-column system semanticscholar.orgnih.govresearchgate.net:

First Column: This column, often packed with TEVA resin (a quaternary ammonium (B1175870) salt-based anion exchanger), retains the U(VI) species in a strong hydrochloric acid (HCl) medium (e.g., > 6 M HCl) mdpi.comsemanticscholar.org. Thorium(IV) ions, including ²²⁶Th, are not retained under these conditions and are eluted.

Second Column: The eluate containing ²²⁶Th from the first column is then passed onto a second column. This column typically contains DGA (diglycolamide) resin or UTEVA (diamyl amylphosphonate) resin, both of which effectively adsorb Th(IV) semanticscholar.orgnih.govresearchgate.netresearchgate.net.

After the ²²⁶Th is adsorbed onto the second column, it is eluted using a neutral or weakly acidic solution, commonly a citric buffer (e.g., 0.1 M citric acid, pH 5) semanticscholar.orgnih.govresearchgate.net. This eluent provides ²²⁶Th in a form suitable for direct use in radiopharmaceutical synthesis with minimal chemical processing semanticscholar.orgnih.gov.

An alternative approach is the "reverse generator" configuration, where the parent ²³⁰U is eluted first from a DGA column using dilute nitric acid (0.1 M HNO₃), leaving the ²²⁶Th adsorbed. Subsequently, ²²⁶Th is eluted using a citrate (B86180) buffer researchgate.netnih.gov.

Table 1: Chromatographic Resins Used in ²³⁰U/²²⁶Th Generators

Resin Type	Key Component/Chemistry	Primary Function in Generator	Eluent for Daughter (²²⁶Th)	Eluent for Parent (²³⁰U)	Notes
TEVA	Quaternary ammonium salt	Retains U(VI) in >6 M HCl	N/A (elutes ²²⁶Th)	N/A (retained)	Used in the first column to capture parent ²³⁰U.
UTEVA	Diamyl amylphosphonate	Adsorbs Th(IV)	Citric buffer (0.1 M H₃Cit)	N/A	Effective for Th separation; can be used as the second column.
DGA	Diglycolamide	Adsorbs Th(IV)	Citric buffer (0.1 M H₃Cit)	0.1 M HNO₃	Highly effective for Th separation; used in both standard and reverse generator designs.

Optimizing this compound Yields and Radionuclidic Purity

Optimizing the generator's performance involves carefully controlling elution parameters to maximize the yield and radionuclidic purity of ²²⁶Th.

Yield: Studies have demonstrated high recovery yields for ²²⁶Th from generator systems. For instance, a two-column system using TEVA and DGA/UTEVA resins can achieve >90% of ²²⁶Th in a small eluate volume (1.5 mL) per milking cycle semanticscholar.orgnih.gov. The reverse generator using a DGA column has reported yields exceeding 96% researchgate.net.

Purity: Achieving high radionuclidic purity is paramount. The two-column system with TEVA and DGA/UTEVA resins has shown minimal ²³⁰U impurity in the ²²⁶Th eluate, often less than 0.01% semanticscholar.orgresearchgate.net. Long-term evaluations over several weeks have demonstrated consistent ²²⁶Th supply with greater than 99.5% radionuclidic purity, with the primary contaminant being residual ²³⁰U (<0.5%) researchgate.netnih.gov.

Elution Time: The efficiency of the generator is also measured by the time required for a milking cycle. Optimized procedures allow for rapid elution of ²²⁶Th, typically within 5–7 minutes per cycle semanticscholar.orgnih.gov. This speed is critical given the short half-life of ²²⁶Th.

Table 2: Performance Metrics of ²³⁰U/²²⁶Th Generator Systems

Generator System (Columns)	Elution Time per Cycle	²²⁶Th Yield	²³⁰U Impurity in ²²⁶Th Eluate	Primary Eluent for ²²⁶Th	References
TEVA → DGA/UTEVA	5–7 min	>90%	<0.01%	0.1 M Citrate Buffer	semanticscholar.orgnih.govresearchgate.net
DGA (Reverse)	~5 min	>96%	<0.5%	0.1 M Citrate Buffer	researchgate.netnih.gov

Direct Nuclear Reaction Pathways for this compound Synthesis

While generator systems are common for obtaining ²²⁶Th, direct synthesis via nuclear reactions is also explored, primarily focusing on the production of its parent, ²³⁰U, which then decays to ²²⁶Th.

Proton Irradiation of Protactinium-231 Targets

The direct production of ²³⁰U can be achieved by bombarding ²³¹Pa targets with protons. The reaction ²³¹Pa(p,2n)²³⁰U has been experimentally studied, with reported cross-sections indicating sufficient yields for producing ²³⁰U in clinically relevant amounts researchgate.netresearchgate.netnih.gov. For instance, a production rate of approximately 0.25 MBq/mAh was achieved for 25 MeV protons researchgate.net.

Table 3: Direct Production Reactions for Uranium-230

Target Nuclide	Projectile	Reaction	Product	Half-life of Product	Notes	References
²³¹Pa	Proton	(p,2n)	²³⁰U	20.2 d	Direct production; ²³¹Pa is rare and radioactive.	researchgate.netresearchgate.netnih.gov
²³¹Pa	Deuteron	(d,3n)	²³⁰U	20.2 d	Direct production; less common than proton irradiation.	mdpi.comresearchgate.netresearchgate.net
²³²Th	Proton	(p,3n) → ²³⁰Pa	²³⁰U	20.2 d	Indirect via ²³⁰Pa decay (8% branch); requires ~20 MeV protons.	mdpi.comresearchgate.netresearchgate.net
²³²Th	Deuteron	(d,4n) → ²³⁰Pa	²³⁰U	20.2 d	Indirect via ²³⁰Pa decay (8% branch); less common than proton.	mdpi.comresearchgate.net

Target Chemistry and Post-Irradiation Processing for this compound Isolation

Following the irradiation of targets (e.g., ²³¹Pa or ²³²Th) for ²³⁰U production, a critical step is the chemical separation and purification of the resulting ²³⁰U. The target material, especially ²³¹Pa, is radioactive, necessitating robust radiochemical separation processes researchgate.net. Techniques such as alpha-spectrometry, gamma-spectrometry, and ICP-MS are employed to assess the purity of the isolated ²³⁰U nih.gov. Effective separation is crucial to obtain clinical-grade ²³⁰U, which can then be used to establish a ²³⁰U/²²⁶Th generator.

Chelation Chemistry for this compound Complexation and Purification

Chelation chemistry plays a vital role in the complexation and purification of ²²⁶Th, particularly for applications requiring high radiochemical purity and stable complex formation. Chelating agents are molecules that can bind to metal ions, forming stable coordination complexes.

Role of Chelating Agents: Chelating agents are employed to selectively bind ²²⁶Th, facilitating its separation from other elements and ensuring its stability once purified rsc.orgnih.govubc.canih.govgoogle.com. This complexation is essential for direct labeling of molecules or for preparing ²²⁶Th in a form suitable for specific applications, such as targeted alpha therapy patentforecast.devubc.canih.gov. The high charge density and coordination preferences of thorium, particularly in its tetravalent state, make it amenable to complexation with a variety of multidentate ligands google.comacs.org.

Ligand Classes and Performance: Ligands containing hydroxypyridinonate (HOPO) or picolinic acid (pa) moieties have demonstrated significant efficacy in chelating thorium isotopes, including ²²⁶Th and ²²⁷Th ubc.canih.govgoogle.comosti.govresearchgate.net. These ligands are known for forming highly stable complexes with actinides researchgate.netnih.gov.

For example, octadentate HOPO ligands, such as spermine-(Me-3,2-HOPO)₄, and undecadentate picolinic acid ligands, like H₄octapa and H₄py4pa, have shown high chelation yields and excellent stability for ²²⁷Th ubc.canih.govosti.gov. Preliminary studies indicate that ligand 6 (H₄py4pa) can efficiently chelate ²²⁶Th when heated to 80°C for 5 minutes ubc.canih.govosti.gov.

Table 1: Chelation Yields of Thorium Isotopes with Selected Ligands

Ligand	Thorium Isotope	Chelation Yield (%)	Time	Conditions (if specified)
spermine-(Me-3,2-HOPO)₄ (1)	²²⁷Th	83%	≤ 2.5 h	Room Temperature
Ligand 2	²²⁷Th	65%	≤ 2.5 h	Room Temperature
H₄octapa (3)	²²⁷Th	65%	≤ 2.5 h	Room Temperature
H₄py4pa (6)	²²⁷Th	87%	≤ 2.5 h	Room Temperature

Chelating Buffers in Purification: Chelating buffers are frequently used in the final stages of purification. For instance, a citric acid buffer has been employed to elute ²²⁶Th from chromatographic resins, providing a purified solution suitable for direct use mdpi.compatentforecast.dev. The composition of the chelating buffer, including the type of acid and pH, is optimized to ensure efficient complexation and elution of ²²⁶Th while minimizing the co-extraction of impurities mdpi.compatentforecast.dev.

Table 2: Purification Efficiency of this compound

Separation Method/Resin	Targeted Impurity	Purity/Efficiency Achieved	Elution/Conditions
Two-column generator (DGA/UTEVA)	²³⁰U	< 0.01%	Citric buffer, pH 4.5-5.0
TEVA resin	U, Th, Pa	Purity > 99.99%	Load in 4 M HCl

Analytical and Detection Methodologies for Thorium 226 and Related Radionuclides

Alpha-Particle Spectrometry for Thorium-226 Quantification

Alpha-particle spectrometry is a highly sensitive technique for the direct quantification of alpha-emitting radionuclides, including ²²⁶Th. The method involves detecting alpha particles emitted during radioactive decay and measuring their energy. This allows for both the identification of specific isotopes and the determination of their activity concentrations.

The principle relies on the fact that each alpha-emitting nuclide emits alpha particles with characteristic energies and intensities. By preparing a sample in a thin, uniform source, these alpha particles can be detected by solid-state detectors, such as Passivated Implanted Planar Silicon (PIPS) detectors, which provide excellent energy resolution oup.comcsic.eskns.orgresearchgate.net. The energy spectrum obtained allows for the deconvolution of contributions from different alpha emitters.

This compound itself decays via alpha emission with a principal energy of 6.451 MeV and a near 100% emission probability kaeri.re.kr. Its immediate daughter, Radium-222 (²²²Ra), also emits alpha particles with energies around 5.68 MeV, 5.59 MeV, and 5.45 MeV, albeit with lower emission probabilities meral.edu.mm. Accurately quantifying ²²⁶Th using alpha spectrometry necessitates the removal of interfering alpha emitters and the preparation of a source suitable for high-resolution detection. This typically involves a comprehensive radiochemical separation process followed by source preparation techniques like electrodeposition onto a stainless steel disk or micro-precipitation csic.eskns.orgresearchgate.netredalyc.org. The use of a yield tracer, such as ²²⁹Th, is critical for calculating the chemical recovery of the thorium isotopes during the separation and preparation stages oup.comredalyc.org. Detection limits for thorium isotopes using alpha spectrometry can be very low, often in the picobecquerel per liter (pBq/L) or femtogram range, depending on sample size and counting time scispace.comnih.gov.

Table 1: Key Alpha Emissions for this compound and its Immediate Daughter

Nuclide	Alpha Energy (MeV)	Emission Probability (%)	Notes	Reference
²²⁶Th	6.451	~100	Primary alpha decay	kaeri.re.kr
²²²Ra	5.68	~72	Daughter of ²²⁶Th, decays to ²²⁰Rn	meral.edu.mm
²²²Ra	5.59	~20	Daughter of ²²⁶Th, decays to ²²⁰Rn	meral.edu.mm
²²²Ra	5.45	~7	Daughter of ²²⁶Th, decays to ²²⁰Rn	meral.edu.mm

High-Resolution Gamma-Ray Spectrometry for Isotopic Analysis

Gamma-ray spectrometry is a widely used technique for the analysis of natural radionuclides, including those in the thorium decay series. While ²²⁶Th itself is not a significant gamma emitter, its decay products emit characteristic gamma rays that can be measured to infer the presence and activity of ²²⁶Th or its parent isotopes within the ²³²Th decay chain bmuv.deusgs.gov.

The thorium decay series, which includes ²²⁶Th, involves several radionuclides that emit gamma rays with distinct energies and intensities. Key gamma-emitting isotopes in this chain include Lead-212 (²¹²Pb) and Thallium-208 (²⁰⁸Tl), which are progeny of Radium-220 (²²⁰Rn), a daughter product of ²²²Ra (which is a daughter of ²²⁶Th). The most prominent gamma rays used for analysis include those from ²⁰⁸Tl at 583.2 keV and 2614.5 keV, and from ²¹²Pb at 238.6 keV and 300.1 keV usgs.gov. Gamma-ray spectrometry, typically employing High-Purity Germanium (HPGe) detectors, allows for the identification and quantification of these gamma emitters.

For accurate isotopic analysis, it is crucial that the measured radionuclides are in secular equilibrium with their parent nuclides. However, disequilibrium can occur due to differences in chemical properties and half-lives, which can complicate the interpretation of gamma spectra bmuv.de. Therefore, while gamma spectrometry is powerful for characterizing the thorium series, its direct application to the quantification of the short-lived ²²⁶Th is indirect, relying on the measurement of its longer-lived decay products.

Table 2: Key Gamma Emissions from this compound Decay Chain Products

Note: ²²⁶Th itself is not a significant gamma emitter. These emissions are from its decay products within the ²³²Th series.

Nuclide	Gamma Energy (keV)	Emission Probability (%)	Notes	Reference
²¹²Pb	238.6	~44.6	Decay product in ²³²Th series	usgs.gov
²¹²Pb	300.1	~5.3	Decay product in ²³²Th series	usgs.gov
²⁰⁸Tl	583.2	~84.5	Highly energetic gamma from ²³²Th series	usgs.gov
²⁰⁸Tl	860.6	~4.1	Highly energetic gamma from ²³²Th series	usgs.gov
²⁰⁸Tl	2614.5	~10.8	Most intense gamma from ²³²Th series	usgs.gov

Mass Spectrometric Techniques for Thorium Isotopic Ratios in Research

Mass spectrometry, particularly Inductively Coupled Plasma Mass Spectrometry (ICP-MS) and Thermal Ionization Mass Spectrometry (TIMS), offers unparalleled precision and sensitivity for determining the isotopic composition and ratios of thorium. These techniques are indispensable in research for applications such as geochronology, geochemistry, and nuclear forensics iaea.orggeologyscience.ruthermofisher.comresearchgate.netresearchgate.netresearchgate.net.

ICP-MS, especially Multi-Collector ICP-MS (MC-ICP-MS) and tandem ICP-MS/MS, allows for the simultaneous measurement of multiple isotopes with high sensitivity and throughput geologyscience.ruthermofisher.comnih.govrsc.orgnih.gov. TIMS, a well-established technique for actinide analysis, provides very high precision, particularly when coupled with isotope dilution (ID-TIMS) iaea.orgresearchgate.netresearchgate.netiaea.orgosti.gov. These methods are primarily used to determine isotopic ratios of longer-lived thorium isotopes, such as ²³⁰Th/²³²Th, ²²⁹Th/²³²Th, and ²³⁰Th/²³⁴U, which are critical for dating geological samples and tracing nuclear materials iaea.orggeologyscience.ruthermofisher.comresearchgate.netresearchgate.netrsc.orgresearchgate.net.

While ²²⁶Th has a short half-life (30.57 minutes) and is not typically measured directly by mass spectrometry in routine analyses, the methodologies developed for other thorium isotopes are foundational. For instance, ²²⁹Th is often employed as a tracer in mass spectrometry analyses of thorium researchgate.netresearchgate.netosti.gov. Challenges in mass spectrometry include managing mass bias, spectral interferences, instrumental blanks, and tailing effects, which require careful calibration and correction procedures iaea.orggeologyscience.ruthermofisher.com. Precisions for ²³⁰Th/²³²Th ratios can reach 0.2% to 0.5% (2σ) using advanced ICP-MS or TIMS techniques geologyscience.ruresearchgate.netosti.gov.

Table 3: Mass Spectrometric Techniques for Thorium Isotope Ratio Analysis

Isotope Ratio	Primary Measurement Technique	Typical Precision (2σ)	Applications	Reference
²³⁰Th/²³²Th	MC-ICP-MS, TIMS	0.2% - 0.5%	Geochronology, geochemistry, nuclear forensics	iaea.orggeologyscience.ruthermofisher.comresearchgate.netresearchgate.netresearchgate.netosti.gov
²²⁹Th/²³²Th	MC-ICP-MS, TIMS	Varies	Used as a yield tracer for Th analysis	researchgate.netresearchgate.netosti.gov
²³⁰Th/²³⁴U	MC-ICP-MS, ICP-MS/MS	Varies	Geochronology, dating	geologyscience.rursc.orgresearchgate.net
²³⁴U/²³⁸U	MC-ICP-MS, TIMS	<0.1% - 0.2%	Geochronology, geochemistry	geologyscience.ruresearchgate.netresearchgate.netosti.govresearchgate.net

Radiochemical Procedures for Thorium Series Sample Preparation

Effective radiochemical separation is a prerequisite for the accurate analysis of thorium isotopes by alpha spectrometry, gamma spectrometry, and mass spectrometry. These procedures are designed to isolate thorium from complex sample matrices and remove interfering radionuclides and chemical species that could compromise the analytical results oup.comcsic.esnih.govbmuv.de.

A variety of chemical separation techniques are employed, often in combination, to achieve high purity and yield for thorium. Common methods include:

Precipitation: Thorium can be co-precipitated with carriers like iron(III) hydroxide (B78521) or yttrium fluoride (B91410) nih.govbmuv.de. Selective precipitation of thorium pyrophosphate has also been developed researchgate.net.

Solvent Extraction: Techniques utilizing extractants such as tri-octyl methyl ammonium (B1175870) nitrate (B79036) (TOA) in xylene or tri-butyl phosphate (B84403) (TBP) are effective for separating thorium bmuv.deosti.gov. Microthene-TOPO chromatography is another method used for thorium isolation nih.gov.

Ion Exchange Chromatography: This is a highly selective method, often employing specialized resins like TEVA·Spec or UTEVA resin, which efficiently retain tetravalent actinides like thorium, allowing for their separation from other elements kns.orgredalyc.orgrsc.orgbmuv.de. Anion exchange chromatography is also utilized redalyc.orgosti.gov.

Electrodeposition: Following chemical separation, thorium isotopes are often electrodeposited onto a stainless steel disk to prepare thin, uniform sources for alpha spectrometry csic.eskns.orgresearchgate.netredalyc.org.

The efficiency of these separation procedures is typically assessed using yield tracers, such as ²²⁹Th for alpha spectrometry and mass spectrometry, or ²³⁴Th for gamma spectrometry oup.comredalyc.orgbmuv.de. Reported radiochemical yields for thorium separation methods often exceed 80-90%, ensuring minimal loss of the analyte nih.govresearchgate.netbmuv.de.

Table 4: Radiochemical Separation Methods for Thorium Isotopes

Separation Method	Key Reagents/Resins/Techniques	Typical Yield (%)	Application (Spectrometry Type)	Reference
Precipitation & Dissolution	Yttrium fluoride co-precipitation, Nitric acid dissolution	Not specified	Alpha Spectrometry	bmuv.de
Precipitation	Iron(III) hydroxide, Ammonia, Micro-precipitation	~93% (soil)	Alpha Spectrometry	nih.govijrr.com
Solvent Extraction	TOA/xylene, Microthene-TOPO	Not specified	Alpha Spectrometry	nih.govbmuv.de
Ion Exchange Chromatography	TEVA·Spec resin, UTEVA resin	~90% - >90%	Alpha Spectrometry, ICP-MS	kns.orgredalyc.orgrsc.orgbmuv.denih.gov
Electrodeposition	Stainless steel disk	~87-100% (tracer)	Alpha Spectrometry	csic.eskns.orgresearchgate.netredalyc.org
Anion Exchange	DOWEX 1x2 resin, NaCl	Not specified	Separation of Th from Pu, U	redalyc.orgosti.gov
Fusion & Leaching	Na₂CO₃, Na₂O₂, HNO₃, HCl	~75-93%	Alpha Spectrometry	kns.orgnih.gov

Applications of Thorium 226 in Fundamental Nuclear Research

Thorium-226 as a Probe in Fission Studies

The compound nucleus of this compound is particularly insightful for studying the intricate processes of nuclear fission, including the competition between different fission modes and the dynamics of quasi-fission.

Symmetric vs. Asymmetric Fission Modes

Nuclear fission, the splitting of a heavy nucleus, does not always occur symmetrically. In many actinides, the nucleus splits into two fragments of unequal mass, a phenomenon known as asymmetric fission. This is contrasted with symmetric fission, where the fragments are of roughly equal mass. The distribution of fragment masses is heavily influenced by nuclear shell effects, where nuclei with specific numbers of protons or neutrons (so-called "magic numbers") are more stable. aps.orgarxiv.org

Studies on a range of thorium isotopes have revealed a fascinating transition from asymmetric to symmetric fission. aps.org For heavier thorium isotopes, fission is predominantly asymmetric. However, as the neutron number decreases, a transition towards symmetric fission is observed. This compound is situated in this transitional region, exhibiting both symmetric and asymmetric fission modes. arxiv.orgaps.org This dual-mode characteristic makes it an excellent candidate for investigating the underlying shell effects that govern the fission process. researchgate.net Research indicates that for 226Th, strong shell effects lead to compact scission configurations and consequently higher total kinetic energy (TKE) for the fragments in the asymmetric mode. researchgate.net Theoretical models that include a tensor force in the nuclear interaction have been shown to be crucial for accurately describing the potential energy surfaces and the heights of both symmetric and asymmetric fission barriers in 226Th. aps.org

Quasi-fission Phenomena

In heavy-ion collisions, the interacting nuclei may not form a fully equilibrated compound nucleus before re-separating. This process, known as quasi-fission, leads to fragments with properties similar to those from fusion-fission but occurs on a much shorter timescale. anu.edu.auaps.org Quasi-fission is a significant hindrance to the formation of superheavy elements. aps.org

This compound has been at the center of studies designed to understand the dynamics of quasi-fission and the role of shell effects in this process. By simulating different heavy-ion reactions that form the same 226Th compound nucleus, such as ⁵⁰Ca + ¹⁷⁶Yb and ⁹⁶Zr + ¹³⁰Sn, researchers can probe the reaction dynamics. aps.organu.edu.au These studies have shown that even in quasi-fission, the process is influenced by the fission valleys of the compound nucleus's potential energy surface. arxiv.organu.edu.au For instance, in the ⁵⁰Ca + ¹⁷⁶Yb reaction, the mass equilibration process was observed to halt when the heavy fragment reached a proton number of Z ≈ 54, which corresponds to the asymmetric fission mode of 226Th. aps.orgarxiv.org This suggests that the same shell effects that dictate asymmetric fission also play a crucial role in quasi-fission dynamics. anu.edu.au

Utilization in Experimental Nuclear Physics for Reaction Mechanism Studies

The formation and subsequent decay of this compound are utilized in experimental nuclear physics to dissect complex nuclear reaction mechanisms. The study of reactions such as (t,pf) on thorium targets provides data on fission probabilities and the properties of the fission barrier. aps.org

More specifically, heavy-ion reactions leading to the 226Th compound nucleus are instrumental in exploring the interplay between different reaction pathways. anu.edu.au As discussed, these experiments help differentiate between fusion-fission, where a compound nucleus is fully formed, and quasi-fission, a non-equilibrium process. aps.organu.edu.au

Key findings from these reaction mechanism studies include:

Influence of Entrance Channel: The choice of projectile and target nuclei (the entrance channel) significantly impacts the reaction outcome. For instance, the more symmetric ⁹⁶Zr + ¹³⁰Sn reaction leads to quasi-fission even in central collisions due to stronger Coulomb repulsion, whereas the ⁵⁰Ca + ¹⁷⁶Yb reaction only undergoes quasi-fission at non-zero angular momenta. aps.organu.edu.au

Inverse Quasi-fission: In the ⁹⁶Zr + ¹³⁰Sn system, a phenomenon dubbed "inverse quasi-fission" was observed. Here, multinucleon transfer increases the mass asymmetry, moving against a simple liquid drop model expectation but towards the fragments characteristic of 226Th's asymmetric fission mode. This strongly suggests that shell effects guide the reaction dynamics away from mass symmetry. aps.organu.edu.au

Total Kinetic Energy (TKE): The TKE of the fragments provides clues about the reaction mechanism. Quasi-fission events are typically fully damped, with TKE values consistent with established systematics. However, deviations, such as the higher-than-expected TKE in the inverse quasi-fission of the ⁹⁶Zr + ¹³⁰Sn system, can be attributed to the influence of shell closures (like Z=50) producing more compact fragments. arxiv.orgarxiv.org

Comparison of Reactions Forming ²²⁶Th Compound Nucleus

Reaction	Symmetry	Observed Phenomena	Key Insight
50Ca + 176Yb	Asymmetric	Quasi-fission (at finite angular momenta)	Partial mass equilibration stops at fragments corresponding to 226Th asymmetric fission, confirming shell effects. aps.organu.edu.au
96Zr + 130Sn	More Symmetric	Quasi-fission (also in central collisions); "Inverse" quasi-fission	Strong Coulomb repulsion enhances quasi-fission. Shell effects drive the system towards mass asymmetry. aps.organu.edu.au

Role in the Development of Advanced Radiochemistry Tracers

While much of the research on thorium isotopes as tracers focuses on long-lived isotopes for large-scale environmental processes, the unique properties of shorter-lived isotopes like this compound are being explored for specialized applications, particularly in medicine. The development of ligands that can rapidly and stably chelate thorium is a critical area of radiochemistry research. researchgate.net

This compound is considered a promising radionuclide for Targeted Alpha Therapy (TAT). researchgate.netnewswise.com Its relatively short half-life (30.6 minutes) and the emission of four alpha particles in its decay chain make it capable of delivering a highly potent and localized dose of radiation to cancer cells. researchgate.netnewswise.com However, to be used effectively, the Th-226 atom must be attached to a targeting molecule (like an antibody) via a chelator—a ligand that binds tightly to the metal ion.

The challenge lies in developing chelators that can bind Th-226 quickly and hold it securely to prevent its release in the body. Research has demonstrated that certain ligands can achieve efficient chelation of this compound. researchgate.net This fundamental radiochemical research is essential for advancing the use of isotopes like Th-226 as tracers and therapeutic agents. The production of Th-226 from a Uranium-230 parent in a radionuclide generator system makes it accessible for such research and development. newswise.com

Environmental Transport Research of Thorium Decay Series

This compound itself is not a major focus of large-scale environmental transport studies due to its very short half-life. However, understanding the environmental behavior of the thorium decay series as a whole provides the essential context for predicting the fate of any radionuclide, including Th-226, that might be released into the environment. semanticscholar.orglongdom.org

The primary naturally occurring thorium isotope is 232Th, which heads a long decay chain ending in stable 208Pb. researchgate.netusgs.gov Studies of this series, along with the uranium decay series (which contains other thorium isotopes like 230Th and 234Th), have established key geochemical principles. semanticscholar.org

Key Principles of Thorium Environmental Transport:

Low Solubility: Thorium is generally stable in its tetravalent state (Th⁴⁺) and is not very soluble in aqueous solutions, especially under oxidizing conditions. usgs.gov

Particle Reactivity: Due to its low solubility, thorium tends to adsorb strongly onto the surfaces of particles in water and soil. This "particle-reactive" nature means its transport is closely linked to the movement of sediments and colloids. longdom.org

Isotopic Ratios as Tracers: Ratios of different thorium and uranium-series isotopes (e.g., 228Ra/226Ra, where Radium is a decay product of Thorium) are powerful tools for tracing oceanographic processes, water mass mixing, and submarine groundwater discharge. longdom.orgwhoi.edu

Emerging Research Avenues and Challenges in Thorium 226 Science

Further Refinement of Thorium-226 Nuclear Decay Data

Precise and accurate nuclear decay data are fundamental for the application of any radionuclide. For this compound, this includes its half-life, decay mode, and the energies of its emitted particles. Current data indicates that this compound has a half-life of approximately 30.70 minutes. nih.gov It primarily undergoes alpha decay, transforming into Radium-222. nih.gov

Recent measurements have aimed to reduce the uncertainty in these values. For instance, the half-life of this compound has been observed to be 30.70 (3) minutes. nih.gov However, literature values have shown some inconsistencies, highlighting the need for continued experimental work to establish a consensus with higher precision. nih.gov The refinement of these data points is critical, as even small uncertainties can impact calculations in fields like medical dosimetry and theoretical nuclear physics.

Nuclear Properties of this compound

Property	Value
Half-Life	30.70 (3) min nih.gov
Decay Mode	Alpha Decay nih.gov
Daughter Isotope	Radium-222 (222Ra) nih.gov
Atomic Mass	226.02490 g/mol nih.gov

Enhancing Production Efficacy and Scalability for Research-Grade this compound

The short half-life of this compound necessitates its production from a longer-lived parent isotope through a system known as a radionuclide generator. The most common production route utilizes the decay of Uranium-230, which has a half-life of 20.8 days. nih.govscitechdaily.com

The process involves separating the this compound daughter from the Uranium-230 parent, typically using extraction chromatography. nih.gov Researchers have developed various generator systems to improve the efficiency and purity of the extracted this compound. One such method is a "reverse" generator system where a solution containing both isotopes in equilibrium is passed through a DGA (diglycolamide) extraction chromatography column. nih.gov In this system, the parent Uranium-230 can be eluted first and isolated for reuse, while the desired this compound is subsequently eluted in a form suitable for direct use. nih.gov

Recent advancements include the development of a two-column generator system. This setup uses a TEVA resin to retain the Uranium-230, while this compound is passed to a second column with DGA or UTEVA resin for final purification and elution. nih.govmdpi.comsemanticscholar.org This method has demonstrated the ability to produce this compound with a yield of over 90% and a Uranium-230 impurity of less than 0.01% in a cycle that takes only 5-7 minutes. nih.govmdpi.comsemanticscholar.org

A primary challenge is the scalability of these processes to provide a consistent and sufficient supply for broader research and potential clinical applications. scitechdaily.comsustainability-directory.com This requires robust and efficient separation chemistry and the availability of the parent isotope, Uranium-230. scitechdaily.comiaea.org

Development of Advanced Theoretical Frameworks for Heavy Nuclei

Understanding the behavior of heavy nuclei like this compound relies on sophisticated theoretical models that can predict their structure, stability, and decay properties. researchgate.net Since heavy and superheavy elements exist at the limits of nuclear stability, these models are essential for guiding experimental research. umsida.ac.id

Several theoretical frameworks are employed:

Macroscopic-Microscopic Models : These models, such as the Finite-Range Droplet Model (FRDM), are widely used to describe fundamental properties like nuclear mass and alpha decay energies. ihep.ac.cn While effective, they can have discrepancies when compared to experimental data, particularly for superheavy nuclei where they may underestimate decay energies. ihep.ac.cn

Quantum Tunneling Models : Alpha decay is governed by quantum tunneling, and models incorporating this phenomenon are crucial for calculating half-lives. ihep.ac.cn Recent studies have focused on integrating factors like nuclear deformation into these calculations, as the shape of the nucleus can significantly influence the Coulomb barrier and, therefore, the probability of alpha decay. umsida.ac.id

Machine Learning and Neural Networks : To improve the predictive power of existing models, researchers are increasingly turning to machine learning. Neural networks can be trained on the differences between theoretical predictions (like those from FRDM) and experimental data to optimize the calculated alpha decay energies and, consequently, predict more accurate half-lives for unknown nuclei. ihep.ac.cn

These advanced frameworks are critical for exploring the "island of stability," a predicted region of the nuclide chart where superheavy elements may have longer half-lives. researchgate.netumsida.ac.id

Exploration of Novel Experimental Techniques for this compound Characterization

The short half-life and specific decay characteristics of this compound require specialized experimental techniques for its characterization. Advances in spectroscopy and detection methods are crucial for obtaining high-precision data.

Key experimental techniques include:

Alpha Spectrometry : This is a primary method for studying this compound, allowing for the precise measurement of the energies of emitted alpha particles. High-resolution alpha spectrometry is used to determine the main alpha-particle emission probabilities. researchgate.net

Gamma Spectrometry : The decay of this compound is accompanied by the emission of gamma rays, which can be detected to confirm its presence and quantify its activity.

Collinear Resonance Ionization Spectroscopy (CRIS) : This highly sensitive technique is particularly valuable for studying short-lived radioactive species. arxiv.orgnih.gov It allows for the measurement of the electronic states of molecules containing radioactive isotopes, which is essential for fundamental physics research. nih.govresearchgate.netillinois.edu

Recoil Collection : To prepare sources for measurement, recoil atoms from the alpha decay of the parent nucleus (Uranium-230) can be captured directly onto detectors or collection foils. nih.gov This method has been used to create sources for half-life measurements of both this compound and its daughter, Radium-222. nih.gov

These evolving experimental methods are enabling more detailed investigations into the nuclear structure and decay properties of actinides, pushing the boundaries of what can be measured for rare and short-lived isotopes. newswise.comgsi.deacs.org

Q & A

Q. What experimental methods are used to synthesize and isolate Thorium-226 (²²⁶Th) for nuclear studies?

Q. How do the decay properties of ²²⁶Th influence experimental design in nuclear chemistry?

Methodological Answer: ²²⁶Th undergoes alpha decay (t₁/₂ = 30.6 min) to ²²²Ra, followed by a decay chain emitting multiple alpha particles. Researchers must account for its short half-life when designing experiments, requiring rapid data acquisition systems (e.g., fast scintillation detectors) and shielding protocols to mitigate radiation hazards. Decay energy measurements are performed via calorimetry or liquid scintillation counting, with corrections for branching ratios .

Q. What spectroscopic techniques are employed to characterize the nuclear structure of ²²⁶Th?

Methodological Answer: Gamma-ray spectroscopy (HPGe detectors) and conversion electron spectroscopy are primary tools for identifying energy levels and transition probabilities. Coulomb excitation experiments using heavy-ion beams (e.g., ⁴⁸Ca) can probe collective excitations. Data interpretation relies on comparisons with theoretical models like the shell model or covariant density functional theory (CDFT) .

Q. How do researchers address discrepancies in reported fission barrier heights for ²²⁶Th?

Methodological Answer: Discrepancies arise from variations in theoretical frameworks (e.g., macroscopic-microscopic models vs. CDFT). To resolve contradictions, researchers cross-validate results using multiple methods:

• Experimental: Neutron-induced fission cross-section measurements.
• Computational: Energy landscape calculations with β₂/β₃ deformation parameters (see , Fig. 1). Consensus is achieved through systematic uncertainty analysis and benchmarking against neighboring isotopes .

Q. What safety protocols are critical when handling ²²⁶Th in laboratory settings?

Methodological Answer: Protocols include:

• Use of gloveboxes with HEPA filters to contain airborne particulates.
• Real-time radiation monitoring (Geiger-Müller counters).
• Strict adherence to ALARA (As Low As Reasonably Achievable) principles. Training in emergency decontamination procedures is mandatory, with documentation aligned with institutional radiation safety committees .

Advanced Research Questions

Q. How can covariant energy density functionals (CEDFs) predict ²²⁶Th fission pathways with β₂/β₃ deformation parameters?

Q. What role does ²²⁶Th play in targeted alpha therapy (TAT), and how are its pharmacokinetics optimized?

Methodological Answer: ²²⁶Th’s decay chain emits five alpha particles, delivering high linear energy transfer (LET) to cancer cells. Researchers conjugate it to tumor-targeting vectors (e.g., antibodies) and assess biodistribution via SPECT/CT imaging. Challenges include minimizing renal uptake and optimizing chelators (e.g., DOTA derivatives) for stability. Preclinical studies use murine xenograft models to quantify tumor-to-normal tissue ratios .

Q. How do multi-reference energy density functional (MR-EDF) models address shape coexistence in ²²⁶Th?

Methodological Answer: MR-EDF models incorporate configuration mixing of prolate and oblate nuclear shapes. Researchers calculate spectroscopic overlaps using the Generator Coordinate Method (GCM) and compare with experimental B(E2) transition rates. Discrepancies in shape coexistence predictions highlight the need for improved pairing interactions in EDF parametrizations .

Q. What strategies resolve contradictions between ²²⁶Th’s experimental beta-decay rates and shell-model predictions?

Methodological Answer: Contradictions arise from unaccounted first-forbidden transitions or quenching of axial-vector coupling constants (gₐ). Strategies include:

• High-precision beta-spectroscopy with superconducting magnet spectrometers.
• Incorporating tensor forces and three-body interactions in shell-model Hamiltonians. Collaborative data sharing via platforms like the IAEA Nuclear Data Section is critical .

Q. How can ²²⁶Th-based generators (e.g., ²³⁰U/²²⁶Th systems) be optimized for radiopharmaceutical production?

Methodological Answer: The ²³⁰U (t₁/₂ = 20.8 d) → ²²⁶Th generator requires periodic milking via column chromatography (e.g., AG MP-50 resin). Optimization focuses on:

• Maximizing ²²⁶Th elution efficiency (>95%) while minimizing ²³⁰U breakthrough.
• Scaling production for preclinical trials using ISO Class 5 cleanrooms.
  Quality control involves ICP-MS for isotopic purity and radiolytic stability testing .